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Gentioflavine literature review and discovery

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Gentioflavine

CAS No.: 18058-50-9

Cat. No.: S601159

Chemical Profile of Gentioflavine

The table below summarizes the basic chemical identification and calculated physical properties of
Gentioflavine from a commercial database [1]. Please note that the physical properties (density, boiling

point, flash point) are listed as calculated values, not experimental measurements.

Property Description

Name Gentioflavine [1]

CAS Registry 18058-50-9 [1]

Number

Synonyms 6-Methyl-1-Oxo0-3,4,6,7-Tetrahydropyrano[4,3-D]Pyridine-5-Carboxaldehyde; 1-Keto-
6-Methyl-3,4,6,7-Tetrahydropyrano[4,3-D]Pyridine-5-Carbaldehyde [1]

Molecular C10H11NO3 [1]

Formula

Molecular 193.20 g/mol [1]

Weight

SMILES CCINC=C2C(=C1C=0)CC0C2=0 [1]
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Property Description

InChl 1S/C10H11NO3/c1-6-9(5-12)7-2-3-14-10(13)8(7)4-11-6/h4-6,11H,2-3H2,1H3 [1]
InChiKey GLNRAZLQBMAROT-UHFFFAOYSA-N [1]

Density 1.274 g/lcm3 (Cal.) [1]

Boiling Point 441°C at 760 mmHg (Cal.) [1]

Flash Point 220.509°C (Cal.) [1]

Research Workflow for Literature Review

Given the scarcity of recent data on Gentioflavine, constructing a comprehensive review will require a
systematic approach. The following diagram outlines a suggested workflow, from initial literature gathering

to the final synthesis of your review.
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A proposed workflow for conducting a systematic literature review on Gentioflavine.

This workflow is based on established academic methodology [2]. The process involves searching for

literature, evaluating sources, identifying key themes and gaps in the research, and finally structuring and

writing the review.

Guidance for Further Research

To build upon the basic chemical data and create your technical guide, I suggest the following steps:
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e Use Specialized Scientific Databases: The initial information comes from a general chemical
database [1]. For a true literature review, you should search specialized platforms like
PubMed/Medline for biomedical literature, Google Scholar, and your university's library catalog

[2].

e Develop a Search Strategy: Create a list of keywords including "Gentioflavine,"” its CAS number
(18058-50-9), and related terms from its profile (like its molecular formula and synonyms) [1] [2]. You
can also look for papers that cite the initial source or mention its InChliKey.

e Evaluate and Synthesize Findings: As you gather literature, critically assess the studies. Look for
trends over time, methodological approaches, and, most importantly, identify the gaps in the
research that your own work could address [2]. The available search results do not provide
information on Gentioflavine's biological activity, signaling pathways, or experimental protocols,
which should be a key focus of your search.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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